Cas no 25233-46-9 (N-(3-methylphenyl)-3-oxobutanamide)

N-(3-methylphenyl)-3-oxobutanamide Properties

Names and Identifiers

• Butanamide,N-(3-methylphenyl)-3-oxo-
• 3-OXO-N-M-TOLYL-BUTYRAMIDE
• N-(3-methylphenyl)-3-oxobutanamide
• 3-methylacetoacetanilide
• 3-oxo-N-m-tolylbutanamide
• AC1L6PM7
• AC1Q1K31
• Acetessigsaeure-m-toluidid
• acetoacetic acid m-toluidide
• CTK4F5255
• m-methylacetoacetanilide
• N-(3-methylphenyl)-3-oxo-butanamide
• N-m-Tolyl-acetoacetamid
• NSC165881
• SBB023566
• STK350647
• MFCD00085869
• AKOS000199925
• Z56887621
• DTXSID30304482
• EN300-04191
• MFAHORNLUJVSKK-UHFFFAOYSA-N
• [(3-fluorophenyl)amino](oxo)aceticacid
• 3-Oxo-N-(m-tolyl)butanamide
• NSC-165881
• N-(m-tolyl)-acetoacetamide
• META-ACETOACETOTOLUIDIDE
• CS-0219501
• 25233-46-9
• N~1~-(3-METHYLPHENYL)-3-OXOBUTANAMIDE
• SCHEMBL4858118
• SCHEMBL10699584
• N-(m-tolyl)-3-oxo-butanamide
• BBL040549
• G32318
• +Expand

• MDL： MFCD00085869
• InChIKey： MFAHORNLUJVSKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO2/c1-8-4-3-5-10(6-8)12-11(14)7-9(2)13/h3-6H,7H2,1-2H3,(H,12,14)
• SMILES： CC1=CC(NC(CC(C)=O)=O)=CC=C1

Computed Properties

• Exact Mass: 191.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 191.094628657g/mol
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17